Cas no 1895312-85-2 (4,4-difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine
• CAS No: 1895312-85-2
• MF: C₁₃H₁₄F₅N
• MW: 279.248980998993
• CID: 6609194
• PubChem ID: 115051441
• Update Time: 2025-06-25

4,4-difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine
• 1895312-85-2
• 4,4-difluoro-1-[4-(trifluoromethyl)phenyl]cyclohexan-1-amine
• EN300-1947580

• Inchi： 1S/C13H14F5N/c14-12(15)7-5-11(19,6-8-12)9-1-3-10(4-2-9)13(16,17)18/h1-4H,5-8,19H2
• InChI Key： DGIWMPLIFFMKQJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C(F)(F)F)=CC=2)(CC1)N)F

Computed Properties

• Exact Mass: 279.10464026g/mol
• Monoisotopic Mass: 279.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine

Professional Introduction to 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine (CAS No. 1895312-85-2)

4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1895312-85-2, features a cyclohexane core substituted with fluorinated aromatic groups, making it a promising candidate for various applications in medicinal chemistry and drug development. The presence of both difluoro and trifluoromethyl substituents imparts distinct electronic and steric effects that can be leveraged to modulate biological activity.

The structural motif of 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine is particularly intriguing because it combines the rigidity of the cyclohexane ring with the electron-withdrawing and lipophilic nature of the fluorinated phenyl group. This combination not only enhances the compound's solubility in lipophilic environments but also influences its interactions with biological targets. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug candidates, a property that has been extensively studied in recent years.

In recent years, there has been a surge in research focused on the development of novel fluorinated compounds for therapeutic applications. The use of fluorine atoms in drug design is not merely cosmetic; it can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. For instance, fluorine substitution can enhance binding affinity by increasing hydrophobic interactions and reducing rotatable bonds, thereby improving the compound's residence time at the target site. Additionally, fluorine atoms can influence metabolic pathways, making them valuable tools for designing drugs with extended half-lives.

The cyclohexane ring in 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine provides a stable scaffold that can be further modified to achieve specific biological activities. This structural feature allows for the introduction of additional functional groups or modifications without compromising the overall integrity of the molecule. Such flexibility is crucial in medicinal chemistry, where subtle changes in structure can lead to significant differences in biological efficacy.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of fluoro-substituted aromatic rings with a cyclohexyl amine moiety creates a versatile platform that can be further functionalized to target various biological pathways. For example, such structures have shown promise in inhibiting enzymes involved in inflammatory responses, making them relevant for developing treatments for conditions like arthritis and autoimmune disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of compounds like 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine with biological targets more accurately than ever before. These computational methods allow for the rapid screening of large libraries of compounds and the identification of promising candidates for further experimental validation. The integration of machine learning algorithms has further enhanced these capabilities, providing even more predictive power for drug discovery efforts.

The synthesis of 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine presents unique challenges due to the sensitivity of fluorinated intermediates and the need for precise stereocontrol. However, recent improvements in synthetic methodologies have made it increasingly feasible to produce such complex molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have enabled chemists to construct intricate molecular frameworks with high efficiency and selectivity.

The pharmacological profile of 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine is still being thoroughly investigated, but preliminary studies suggest that it may exhibit potent activity against several disease-related targets. Its ability to interact with both hydrophobic and polar regions of biological molecules makes it a versatile candidate for modulating various signaling pathways. Furthermore, its structural stability suggests that it may have favorable pharmacokinetic properties, including good bioavailability and reduced susceptibility to metabolic degradation.

In conclusion, 4,4-Difluoro-1-4-(trifluoromethyl)phenylcyclohexan-1-amine (CAS No. 1895312-85-2) represents an exciting opportunity for researchers in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As our understanding of fluorinated compounds continues to grow, so too will their applications in medicine and drug development. The continued exploration of this class of molecules will undoubtedly lead to new insights and breakthroughs in treating some of humanity's most pressing health challenges.